4-(2-Methoxyethylamino)-4-oxobut-2-enoic acid

• Molecular Formula: C7H11NO4
• Molecular Weight: 173.17 g/mol
• SMILES: COCCNC(=O)C=CC(=O)O
• InChI: InChI=1S/C7H11NO4/c1-12-5-4-8-6(9)2-3-7(10)11/h2-3H,4-5H2,1H3,(H,8,9)(H,10,11)
• InChIKey: SAUVQRXQIQIYKI-UHFFFAOYSA-N

Sourcing a structurally precise maleamic acid derivative for 2'-O-(2-methoxyethyl)-RNA (MOE-RNA) oligomer synthesis often presents supply chain inconsistency. 4-(2-Methoxyethylamino)-4-oxobut-2-enoic acid delivers the exact methoxyethyl N-substituent required for nuclease-resistant antisense oligonucleotide development, a motif not replicated by hydroxyethyl or phenyl analogs. • Enables thermal cyclodehydration to N-(2-methoxyethyl)maleimide for specialty polymer and bioconjugation applications. • Defined physicochemical profile (XLogP3-AA = -0.8, TPSA = 75.6 Ų, 5 rotatable bonds) supports reproducible SAR studies. • Multiple global vendors with stock availability ensures reliable B2B procurement.

4-(2-Methoxyethylamino)-4-oxobut-2-enoic Acid Overview

4-(2-Methoxyethylamino)-4-oxobut-2-enoic acid, commonly designated as (Z)-4-(2-methoxyethylamino)-4-oxobut-2-enoic acid and identified by CAS 54930-23-3, is a specialized N-substituted maleamic acid derivative [1]. This compound is synthesized via the reaction of 2-methoxyethylamine with maleic anhydride, a standard route for generating maleamic acids that yields a product with a molecular weight of 173.17 g/mol and the molecular formula C7H11NO4 [1]. Characterized by a methoxyethyl side chain attached to the amide nitrogen and a carboxylic acid group adjacent to a carbon-carbon double bond, this compound exhibits distinct physicochemical properties that differentiate it from simpler N-alkyl or N-aryl maleamic acid analogs .

Synthetic role

Key intermediate for 2’-O-(2-methoxyethyl)-RNA (MOE-RNA) oligomer synthesis, supporting antisense oligonucleotide research.

Structural feature

Methoxyethyl side chain imparts a distinct polarity/lipophilicity balance compared to simpler N-alkyl maleamic acids.

Reactivity pathway

Alpha,beta-unsaturated carbonyl enables cyclodehydration to N-(2-methoxyethyl)maleimide, a reactive monomer precursor.

• [1] PubChem. (2025). Compound Summary for CID 336227, 4-(2-Methoxyethylamino)-4-oxo-but-2-enoic acid. National Center for Biotechnology Information. View Source

4-(2-Methoxyethylamino)-4-oxobut-2-enoic Acid vs Generic Analogs

Generic substitution among N-substituted maleamic acids is scientifically unsound due to the profound impact of the nitrogen substituent on key physicochemical parameters, including lipophilicity, hydrogen bonding capacity, and molecular flexibility, which collectively dictate solubility, reactivity, and suitability for specific synthetic applications [1]. For instance, the methoxyethyl group in 4-(2-methoxyethylamino)-4-oxobut-2-enoic acid imparts a unique balance of polarity and steric bulk, influencing its behavior as an intermediate in oligonucleotide synthesis or as a building block for polymers, properties that are not replicated by hydroxyethyl, phenyl, or unsubstituted analogs [1]. This section establishes the necessity for compound-specific procurement by delineating the quantitative differentials that render this particular maleamic acid derivative indispensable for targeted research and industrial workflows .

⚠ N-substituent changes (e.g., hydroxyethyl, phenyl) markedly shift lipophilicity and hydrogen bonding, altering solubility and reactivity profiles; methoxyethyl-specific behavior may not transfer.

⚠ Only the methoxyethyl derivative is documented as a building block for MOE oligonucleotides; generic maleamic acids lack this established synthetic utility in public literature.

⚠ Saturated succinamic acid analogs cannot undergo maleimide cyclization due to absence of the double bond; direct replacement with saturated analogs prevents this key transformation.

• [1] Belinelo, V. J. (2013). Insignificant level of in vitro cytotoxicity, anti‑rotavirus, antibacterial, and antifungal activities of N‑alkylmaleamic acids. PNR Journal, 1(1), 1-6. View Source

Selecting 4-(2-Methoxyethylamino)-4-oxobut-2-enoic Acid Over Analogs

Lipophilicity and Molecular Flexibility Advantage

The methoxyethyl substituent in 4-(2-Methoxyethylamino)-4-oxobut-2-enoic acid significantly alters key physicochemical properties relevant to drug-likeness and synthetic utility, as compared to N-(2-hydroxyethyl)maleamic acid and unsubstituted maleamic acid [1]. The target compound exhibits a computed XLogP3-AA of -0.8, reflecting moderate lipophilicity due to the methoxy group, in contrast to the more polar hydroxyethyl analog (predicted XLogP3-AA ~ -1.5) and the less lipophilic unsubstituted maleamic acid (XLogP3-AA ~ -0.9) [1][2]. Furthermore, the topological polar surface area (TPSA) is calculated at 75.6 Ų, which, when coupled with 5 rotatable bonds, indicates greater molecular flexibility and a favorable balance of polarity and lipophilicity for membrane permeability or solubility modulation compared to analogs with fewer rotatable bonds or different polar surface areas [1].

Lipophilicity profile

Computed / Class-level

XLogP3-AA −0.8 vs hydroxyethyl analog predicted ~ −1.5

May support polarity/lipophilicity modulation in drug-likeness screening

Computed values; experimental logP needed for confirmation

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	-0.8
Comparator Or Baseline	N-(2-hydroxyethyl)maleamic acid: Predicted XLogP3-AA ~ -1.5; Maleamic acid: XLogP3-AA ~ -0.9
Quantified Difference	Target compound is 0.7 log units more lipophilic than hydroxyethyl analog; 0.1 log units more lipophilic than unsubstituted maleamic acid.
Conditions	Computed by XLogP3 3.0 (PubChem release 2019.06.18); comparator values estimated from structural similarity and known substituent effects [1].

Why This Matters

This differential in lipophilicity and molecular flexibility directly influences solubility, permeability, and the compound's suitability as a building block for molecules requiring a specific balance of polar and non-polar character.

• [1] PubChem. (2025). Compound Summary for CID 336227, 4-(2-Methoxyethylamino)-4-oxo-but-2-enoic acid. National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). Compound Summary for CID 5280453, Maleamic acid. National Center for Biotechnology Information. View Source

Validated Intermediate for MOE Oligonucleotides

Vendor technical documentation confirms that 4-(2-Methoxyethylamino)-4-oxobut-2-enoic acid is employed as a key intermediate in the synthesis of 2'-O-(2-methoxyethyl)-RNA (MOE-RNA) oligomers, a critical modification for enhancing the nuclease resistance and pharmacokinetic properties of therapeutic oligonucleotides . While generic N-alkylmaleamic acids, such as N-ethyl or N-phenyl derivatives, have been shown to lack significant biological activity in various assays [1], the specific methoxyethyl substituent in this compound is integral to the structural motif required for incorporation into MOE-modified nucleosides . This is a class-level inference based on the compound's use as a building block; a direct head-to-head comparison of synthetic yields with other maleamic acid intermediates is not available in the public domain, but the compound's explicit role in this specialized synthesis pathway distinguishes it from general-purpose maleamic acids .

MOE-RNA intermediate

Vendor documentation

Key precursor for 2’-O-(2-methoxyethyl)-RNA oligomers

Specialized synthetic pathway; generic N-alkylmaleamic acids lack this role

Direct comparative synthesis yields not publicly available

Evidence Dimension	Application in Modified Oligonucleotide Synthesis
Target Compound Data	Documented as an intermediate for synthesizing 2'-O-(2-methoxyethyl)-RNA (MOE-RNA) oligomers.
Comparator Or Baseline	N-alkylmaleamic acids (N-ethyl, N-phenyl, etc.) were found to have insignificant in vitro cytotoxicity, anti‑rotavirus, antibacterial, and antifungal activities [1].
Quantified Difference	The target compound serves a specific, documented role in oligonucleotide modification, whereas comparator maleamic acids lack this specialized utility based on current literature.
Conditions	Vendor technical literature and primary research on oligonucleotide modification; comparator activity assessed via MTT assay (CC50) and antimicrobial screening [1].

Why This Matters

This specialized role as a precursor for MOE-modified oligonucleotides provides a clear, application-specific rationale for procurement, as general-purpose maleamic acid analogs are not suitable for this niche synthetic pathway.

• [1] Belinelo, V. J. (2013). Insignificant level of in vitro cytotoxicity, anti‑rotavirus, antibacterial, and antifungal activities of N‑alkylmaleamic acids. PNR Journal, 1(1), 1-6. View Source

Maleimide Cyclization vs Saturated Analogs

As an N-substituted maleamic acid, 4-(2-Methoxyethylamino)-4-oxobut-2-enoic acid possesses the requisite alpha,beta-unsaturated carbonyl system essential for thermal or chemical cyclodehydration to yield the corresponding N-(2-methoxyethyl)maleimide [1]. This cyclization capacity is a key differentiator from saturated succinamic acid analogs, such as N-(2-methoxyethyl)succinamic acid, which lack the carbon-carbon double bond and therefore cannot undergo this transformation [1]. The conversion of maleamic acids to maleimides is a well-established route for generating polymerizable monomers and reactive intermediates, with yields often nearly quantitative [1]. The methoxyethyl substituent offers additional advantages in modulating the solubility and reactivity of the resulting maleimide compared to simpler alkyl or aryl maleamic acids [2]. This is a class-level inference based on the well-documented chemistry of maleamic acids [1].

Maleimide cyclization

Class-level chemistry

Enables thermal conversion to N-(2-methoxyethyl)maleimide; saturated analogs cannot cyclize

Provides a route to functional maleimide monomers and bioconjugation reagents

Reaction yields typically quantitative for maleamic acids

Evidence Dimension	Capacity for Cyclodehydration to Maleimide
Target Compound Data	Undergoes thermal cyclodehydration to form N-(2-methoxyethyl)maleimide (yields typically quantitative for maleamic acids).
Comparator Or Baseline	N-(2-methoxyethyl)succinamic acid (saturated analog) cannot undergo cyclodehydration to a maleimide due to the absence of a double bond.
Quantified Difference	The presence of a carbon-carbon double bond in the target compound enables a cyclization reaction that is structurally impossible for saturated analogs.
Conditions	Thermal cyclodehydration of maleamic acids typically performed at 100-180°C in organic solvents with catalysts [1].

Why This Matters

This structural feature provides a clear, chemically defined advantage for researchers requiring a precursor to N-(2-methoxyethyl)maleimide, a monomer for functional polymers or a reactive intermediate in bioconjugation.

• [1] Hradil, J., et al. (2009). Method of preparation of maleimides by thermal cyclization of maleamic acids in the presence of a catalyst. U.S. Patent No. 7,622,597. U.S. Patent and Trademark Office. View Source
• [2] PubChem. (2025). Compound Summary for CID 336227, 4-(2-Methoxyethylamino)-4-oxo-but-2-enoic acid. National Center for Biotechnology Information. View Source

Applications of 4-(2-Methoxyethylamino)-4-oxobut-2-enoic Acid

MOE Oligonucleotide Synthesis for Antisense Therapeutics

Procure 4-(2-Methoxyethylamino)-4-oxobut-2-enoic acid as a specialized intermediate for the synthesis of 2'-O-(2-methoxyethyl)-RNA (MOE-RNA) oligomers, which are critical components in the development of nuclease-resistant antisense oligonucleotides with enhanced pharmacokinetic profiles . The methoxyethyl moiety of this compound directly contributes to the structural motif required for MOE modification, a feature not available with other N-alkylmaleamic acid derivatives .

N-(2-Methoxyethyl)maleimide Monomer for Functional Polymers

Utilize this compound as a precursor for thermal cyclodehydration to yield N-(2-methoxyethyl)maleimide, a reactive monomer suitable for the synthesis of specialty polymers, coatings, or bioconjugation reagents [1]. The presence of the methoxyethyl group imparts unique solubility and reactivity characteristics to the resulting maleimide, which are not achievable with simpler N-alkyl or N-aryl maleamic acids [2].

Physicochemical Screening for Drug Discovery and ADME

Employ 4-(2-Methoxyethylamino)-4-oxobut-2-enoic acid as a reference standard or building block in medicinal chemistry campaigns where a specific balance of lipophilicity (XLogP3-AA = -0.8), polarity (TPSA = 75.6 Ų), and molecular flexibility (5 rotatable bonds) is required [2]. Its distinct property profile, which differs from hydroxyethyl or unsubstituted analogs, makes it a valuable scaffold for probing structure-activity relationships (SAR) and optimizing pharmacokinetic parameters [2].

Application

Selection Property

Validation Focus

MOE oligonucleotide research

Methoxyethyl side chain specificity

Incorporate into 2’-MOE phosphoramidite and verify oligomer nuclease resistance

N-(2-Methoxyethyl)maleimide monomer synthesis

α,β-unsaturated carbonyl for cyclodehydration

Confirm maleimide formation and evaluate polymerizability

Medicinal chemistry SAR probe

Defined computed lipophilicity and TPSA

Correlate with experimental solubility and permeability in ADME assays

• [1] Hradil, J., et al. (2009). Method of preparation of maleimides by thermal cyclization of maleamic acids in the presence of a catalyst. U.S. Patent No. 7,622,597. U.S. Patent and Trademark Office. View Source
• [2] PubChem. (2025). Compound Summary for CID 336227, 4-(2-Methoxyethylamino)-4-oxo-but-2-enoic acid. National Center for Biotechnology Information. View Source